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Compound of Interest

Compound Name: Corylifol A

Cat. No.: B1262896 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds are integral to laboratory safety and environmental

stewardship. This guide provides essential, immediate safety and logistical information for the

proper disposal of Corylifol A, a flavonoid isolated from Psoralea corylifolia. While a specific

Safety Data Sheet (SDS) for Corylifol A is not readily available in the public domain, this

document synthesizes general best practices for chemical waste disposal and information on

structurally related compounds to provide procedural guidance.

Core Principles of Chemical Waste Disposal
The disposal of Corylifol A must comply with all local, state, and federal regulations. The

foundational principle is to prevent the release of potentially harmful substances into the

environment. This necessitates a conservative approach, treating the compound as hazardous

chemical waste in the absence of comprehensive safety and environmental impact data.

Quantitative Data Summary
The following table summarizes the available physicochemical properties for Corylifol A. It is

important to note that a complete dataset for disposal-specific quantitative data, such as

permissible environmental concentrations, is not currently available.
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Property Value

Molecular Formula C₂₅H₂₆O₄

Molecular Weight 390.5 g/mol

Appearance A solid[1]

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 25

mg/ml, DMSO:PBS (pH 7.2) (1:2): 0.30 mg/ml[1]

IC₅₀ (STAT3 promoter activity) 0.81 µM in Hep3B cells[1][2][3]

Kᵢ (human CES2) 0.62 µM

Storage Temperature
Stock solutions can be stored at -20°C for one

year or -80°C for two years.

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide a step-by-step guide for the safe disposal of Corylifol A in a

laboratory setting. These procedures are based on general guidelines for hazardous chemical

waste management.

Personal Protective Equipment (PPE)
Before handling Corylifol A for disposal, ensure appropriate PPE is worn. This includes:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: A lab coat.

Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent hazardous reactions and ensure

compliant disposal.
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Solid Waste:

Collect unused Corylifol A powder, contaminated weighing paper, and other contaminated

solids in a designated, leak-proof, and clearly labeled hazardous waste container.

Do not mix with general laboratory trash.

Liquid Waste:

Collect solutions containing Corylifol A in a sealed, compatible hazardous waste

container.

Solutions in organic solvents should be collected in a designated solvent waste container.

Aqueous solutions, even if dilute, should be treated as chemical waste and not poured

down the drain, as the environmental impact is unknown.

Contaminated Labware:

Disposable items such as pipette tips and tubes that have come into contact with Corylifol
A should be placed in a designated hazardous waste container.

Non-disposable glassware should be decontaminated with an appropriate solvent before

washing.

Waste Container Labeling and Storage
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical

name "Corylifol A," and any known hazard classifications.

Storage: Store sealed waste containers in a designated and secure satellite accumulation

area within the laboratory, away from incompatible materials.

Disposal Request
Once the waste container is full or ready for disposal, follow your institution's procedures to

submit a chemical waste pickup request with the Environmental Health and Safety (EHS)

department.
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Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Corylifol A,

from initial handling to final pickup.
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Caption: Logical workflow for the safe disposal of Corylifol A.
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This procedural guide is intended to provide essential safety and logistical information. Always

consult your institution's specific Environmental Health and Safety (EHS) guidelines before

handling and disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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